Cas no 7252-17-7 (7-chloro-[1,2,4]triazolo[4,3-c]pyrimidine-3,8-diamine)
7252-17-7 structure
Product Name:7-chloro-[1,2,4]triazolo[4,3-c]pyrimidine-3,8-diamine
CAS No:7252-17-7
MF:C5H5ClN6
MW:184.586397886276
CID:1759789
PubChem ID:249899
Update Time:2025-04-21
7-chloro-[1,2,4]triazolo[4,3-c]pyrimidine-3,8-diamine Chemical and Physical Properties
Names and Identifiers
-
- 7-chloro-[1,2,4]triazolo[4,3-c]pyrimidine-3,8-diamine
- NSC68763
- AC1Q3RZ5
- CTK5D6354
- 7-chloro[1,2,4]triazolo[4,3-c]pyrimidine-3,8-diamine
- 7-Chlor-3.8-diamino-s-triazolo<
- 4.3-c>
- pyrimidin
- AC1L6PGO
- AG-K-67077
- AR-1H3231
- 7-Chlor-3.8-diamino-s-triazolo<4.3-c>pyrimidin;
- NSC-68763
- 7252-17-7
- DTXSID10290455
-
- Inchi: 1S/C5H5ClN6/c6-3-2(7)4-10-11-5(8)12(4)1-9-3/h1H,7H2,(H2,8,11)
- InChI Key: LBAZMWQDPLRPTI-UHFFFAOYSA-N
- SMILES: ClC1=C(C2=NN=C(N)N2C=N1)N
Computed Properties
- Exact Mass: 184.02600
- Monoisotopic Mass: 184.026
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 95.1Ų
Experimental Properties
- Density: 2.2
- Refractive Index: 2.005
- PSA: 95.12000
- LogP: 1.10450
7-chloro-[1,2,4]triazolo[4,3-c]pyrimidine-3,8-diamine Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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